Cas no 50458-78-1 (Isoquinoline-1-carboxylic Acid ethyl ester)

• Product Name: Isoquinoline-1-carboxylic Acid ethyl ester
• CAS No: 50458-78-1
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD11506154
• CID: 1090802
• PubChem ID: 10856522
• Update Time: 2025-10-20

Isoquinoline-1-carboxylic Acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl isoquinoline-1-carboxylate
• Isoquinoline-1-carboxylic acid ethyl ester
• AKOS006223058
• CS-0319963
• 50458-78-1
• DB-071201
• SCHEMBL4122649
• SB37397
• EthylIsoquinoline-1-carboxylate
• MFCD11506154
• DTXSID70446052
• Isoquinoline-1-carboxylic Acid ethyl ester

• MDL： MFCD11506154
• Inchi： 1S/C12H11NO2/c1-2-15-12(14)11-10-6-4-3-5-9(10)7-8-13-11/h3-8H,2H2,1H3
• InChI Key： RHWSDJZSKWUHTG-UHFFFAOYSA-N
• SMILES： CCOC(C1C2C(=CC=CC=2)C=CN=1)=O

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on Isoquinoline-1-carboxylic Acid ethyl ester

Recent Advances in the Study of Isoquinoline-1-carboxylic Acid Ethyl Ester (CAS: 50458-78-1)

Isoquinoline-1-carboxylic Acid ethyl ester (CAS: 50458-78-1) is a significant compound in the field of chemical biology and medicinal chemistry, known for its versatile applications in drug discovery and development. Recent studies have explored its potential as a building block for the synthesis of bioactive molecules, particularly in the context of anticancer, antimicrobial, and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

One of the key areas of focus in recent research has been the optimization of synthetic methods for Isoquinoline-1-carboxylic Acid ethyl ester. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, one-pot synthesis route using palladium-catalyzed cross-coupling reactions, which significantly improved yield and purity. This advancement is critical for scaling up production and ensuring reproducibility in pharmaceutical applications. Additionally, the study highlighted the compound's stability under various conditions, making it a reliable intermediate for further derivatization.

In terms of biological activity, Isoquinoline-1-carboxylic Acid ethyl ester has shown promising results in preclinical studies. Research conducted by a team at the University of Cambridge (2024) revealed its potential as an inhibitor of specific kinases involved in cancer cell proliferation. The compound exhibited selective cytotoxicity against several cancer cell lines, including breast and lung cancer, with minimal effects on normal cells. These findings suggest its potential as a lead compound for developing targeted cancer therapies.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters (2023), explored the antimicrobial properties of Isoquinoline-1-carboxylic Acid ethyl ester derivatives. The researchers synthesized a series of analogs and evaluated their efficacy against multidrug-resistant bacterial strains. Several derivatives displayed potent antibacterial activity, particularly against Gram-positive pathogens, with mechanisms involving disruption of bacterial cell wall synthesis. This opens new avenues for addressing the growing challenge of antibiotic resistance.

Despite these promising results, challenges remain in the clinical translation of Isoquinoline-1-carboxylic Acid ethyl ester-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and in vivo studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this research from the bench to the bedside.

In conclusion, Isoquinoline-1-carboxylic Acid ethyl ester (CAS: 50458-78-1) continues to be a compound of significant interest in chemical biology and drug discovery. Recent advancements in its synthesis and biological evaluation underscore its potential as a versatile scaffold for developing novel therapeutics. Future research should focus on overcoming existing limitations and exploring its applications in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders.